2-benzyl-9-(tetrahydro-3-furanylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 2-benzyl-9-(oxolane-3-carbonyl)-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H28N2O3/c24-19-6-8-21(16-23(19)14-17-4-2-1-3-5-17)9-11-22(12-10-21)20(25)18-7-13-26-15-18/h1-5,18H,6-16H2
• InChI Key: RZZCWHCFLPWIJI-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1C(=O)N2CCC3(CCC(=O)N(C3)CC4=CC=CC=C4)CC2
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

2-benzyl-9-(tetrahydro-3-furanylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one is a chemical compound that has been of interest to the scientific community due to its potential applications in drug development. The compound has been found to exhibit promising biological activity, making it a potential candidate for further research.

Mechanism of Action

The mechanism of action of 2-benzyl-9-(tetrahydro-3-furanylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one is not fully understood. However, it is believed to act by binding to the active site of its target enzymes and receptors, thereby inhibiting their activity.
Biochemical and Physiological Effects:
The compound has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase the levels of dopamine and norepinephrine in the brain, which are neurotransmitters involved in mood regulation. It has also been found to exhibit anti-inflammatory activity, making it a potential candidate for the treatment of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One advantage of 2-benzyl-9-(tetrahydro-3-furanylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one is its ability to inhibit the activity of a range of biological targets. This makes it a potential candidate for the treatment of a range of diseases. However, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on 2-benzyl-9-(tetrahydro-3-furanylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one. One area of interest is its potential as a treatment for Alzheimer's disease. Further research is needed to determine its efficacy in animal models and clinical trials. Another area of interest is its potential as an anti-inflammatory agent. Further research is needed to determine its mechanism of action and potential applications in the treatment of inflammatory conditions. Additionally, further research is needed to determine its potential as a treatment for other diseases, such as cancer and Parkinson's disease.

Synthesis Methods

The synthesis of 2-benzyl-9-(tetrahydro-3-furanylcarbonyl)-2,9-diazaspiro[5.5]undecan-3-one involves the reaction of 2,9-diazaspiro[5.5]undecan-3-one with benzyl bromide in the presence of a base such as potassium carbonate. The resulting product is then treated with tetrahydro-3-furanylcarbonyl chloride to yield the desired compound.

Scientific Research Applications

The compound has been found to exhibit significant activity against a range of biological targets, including enzymes and receptors. It has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This makes it a potential candidate for the treatment of Alzheimer's disease, which is characterized by a decline in acetylcholine levels.